N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H16N4O5
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H16N4O5/c1-8-13(18(20)21)12(16-17(8)2)14(19)15-10-6-5-9(22-3)7-11(10)23-4/h5-7H,1-4H3,(H,15,19)
• InChI Key: UDIVDDUMSJGFBN-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NC2=C(C=C(C=C2)OC)OC)[N+](=O)[O-]

Description

N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide, also known as DNPY, is a pyrazole derivative that has been widely studied for its potential applications in scientific research. Its unique chemical structure and properties make it a promising candidate for various biochemical and physiological studies.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide has been studied for its potential applications in various scientific research fields, including cancer research, neurobiology, and pharmacology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurobiology, this compound has been used as a tool to study the role of certain enzymes in neuronal function. In pharmacology, this compound has been studied as a potential drug candidate for various diseases, including Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to be mediated through the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and cancer. These effects are believed to contribute to the anti-cancer and anti-inflammatory properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. This compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines and chemokines in vitro and in vivo. In addition, this compound has been shown to protect neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Another advantage is its unique chemical structure and properties, which make it a versatile tool for various biochemical and physiological studies. One limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and dosage control.

Future Directions

There are many potential future directions for the study of N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide. One direction is the further elucidation of its mechanism of action and its potential targets in various diseases. Another direction is the development of more potent and selective this compound derivatives for therapeutic use. Additionally, the use of this compound in combination with other drugs or therapies could enhance its efficacy and reduce its potential toxicity. Overall, the study of this compound has the potential to contribute to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide involves the reaction of 2,4-dimethoxybenzaldehyde with 1,5-dimethyl-3-oxo-1H-pyrazole-4-carboxylic acid in the presence of nitric acid and acetic anhydride. The resulting product is then treated with ammonia to obtain this compound. The synthesis method has been optimized to yield high purity and yield of this compound.